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Introduction

4-Mercaptopyridine (also known as pyridine-4-thiol) is a heterocyclic thiol compound utilized
in various research and development applications, including as a building block in the synthesis
of pharmaceuticals and as a component in the development of novel materials. Its reactivity
and specific chemical properties necessitate a thorough understanding of its potential hazards
and the implementation of rigorous safety protocols. This guide provides an in-depth overview
of the safety and handling precautions for 4-Mercaptopyridine, tailored for laboratory and drug
development environments. All quantitative data is summarized for clarity, and detailed
procedural outlines are provided for key safety measures.

Hazard Identification and Classification

4-Mercaptopyridine is classified as a hazardous substance. The primary hazards are
associated with its irritant properties.[1][2][3] It is crucial to understand these hazards to
implement appropriate safety measures.

GHS Hazard Statements:
o H315: Causes skin irritation.[1][2][3]

e H319: Causes serious eye irritation.[1][2][3]
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e H335: May cause respiratory irritation.[1][2]
Signal Word: Warning[1][3]

Pictograms:

» Exclamation Mark

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-Mercaptopyridine is presented in
the table below. This information is critical for safe storage and handling.

Property Value Source

CAS Number 4556-23-4 [3](--INVALID-LINK--)
Molecular Formula C5H5NS [3](--INVALID-LINK--)
Molecular Weight 111.16 g/mol [3](--INVALID-LINK--)

Yellow to light yellow
Appearance ) [4]1(--INVALID-LINK--)
crystalline powder

Odor Stench [3](--INVALID-LINK--)
Melting Point 182 -189 °C (359.6 - 372.2 °F)  [3](--INVALID-LINK--)
Boiling Point No data available [3](--INVALID-LINK--)
Flash Point Not applicable [2](--INVALID-LINK--)
Solubility Slightly soluble in water [3](--INVALID-LINK--)

Toxicological Data

Understanding the toxicity of 4-Mercaptopyridine is fundamental to assessing its risk. The
available quantitative toxicological data is limited but provides a key insight into its acute
toxicity.
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Parameter Value Species Route Source

LD50 (Lethal [5](--INVALID-
178 mg/kg Mouse Intravenous

Dose, 50%) LINK--)

Exposure Limits

Occupational exposure limits for 4-Mercaptopyridine have not been established by major
regulatory bodies.[1][3] In the absence of defined limits, it is imperative to minimize exposure to
the lowest achievable level through engineering controls, administrative controls, and personal

protective equipment.

Organization Limit Value
OSHA (PEL) Not available N/A
NIOSH (REL) Not available N/A
ACGIH (TLV) Not available N/A

Experimental Protocols for Safe Handling

Adherence to strict experimental protocols is essential when working with 4-Mercaptopyridine

to ensure the safety of all personnel.

Personal Protective Equipment (PPE) Selection

The following table outlines the recommended PPE for handling 4-Mercaptopyridine. The
selection should be based on a thorough risk assessment of the specific procedures being

performed.
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Specifications and

Body Part Recommended PPE .
Rationale
As per OSHA's eye and face
o protection regulations in 29
Safety glasses with side
) ) CFR 1910.133 or European
Eyes/Face shields or chemical safety
Standard EN166.[3] Protects
goggles. : :
against dust particles and
splashes.
Consult glove manufacturer's
specifications for chemical
Ski Chemical-resistant gloves compatibility and breakthrough
in

(e.g., Nitrile rubber). Lab coat.

times. A lab coat should be
worn to protect street clothing

and skin from contamination.

Respiratory

Use only in a well-ventilated
area or under a chemical fume
hood.

Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.[3] If engineering controls
are not sufficient, a NIOSH-

approved N95 dust mask or

higher level of respiratory

protection may be required.

Spill Cleanup Procedure

In the event of a spill, a prompt and appropriate response is crucial to mitigate exposure and
environmental contamination. The following is a general procedure for cleaning up a solid 4-
Mercaptopyridine spill.

=

. Immediate Actions:

Alert personnel in the immediate area of the spill.
Evacuate the area if the spill is large or if there is a risk of airborne dust.
Ensure the area is well-ventilated, preferably within a chemical fume hood.

N

. Don Appropriate PPE:
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e At a minimum, wear a lab coat, chemical-resistant gloves, and safety goggles. For larger
spills, respiratory protection may be necessary.

3. Contain the Spill:
» Prevent the spread of the solid material.
4. Absorb and Collect:

o Carefully sweep or vacuum the solid material. Avoid generating dust.
o Place the collected material into a suitable, labeled, and sealed container for hazardous
waste disposal.

5. Decontaminate the Area:

¢ Wipe the spill area with a damp cloth or paper towels.
e Wash the area with soap and water.
o Collect all cleaning materials in a sealed bag for hazardous waste disposal.

6. Waste Disposal:

e Dispose of the sealed container and cleaning materials as hazardous chemical waste in
accordance with local, state, and federal regulations.

7. Reporting:

» Report the spill to the laboratory supervisor and the institutional Environmental Health and
Safety (EHS) office.

First Aid Measures

In case of exposure to 4-Mercaptopyridine, immediate first aid is critical.
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Exposure Route First Aid Procedure

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Obtain medical aid.[1]

Immediately flush skin with running water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ]
clothing and shoes. Wash clothing before reuse.

Obtain medical aid immediately.[1]

Immediately flush open eyes with running water
Eye Contact for at least 15 minutes. Obtain medical aid

immediately.[1]

Do NOT induce vomiting without medical
) advice. Rinse mouth with water. Never
Ingestion o i i
administer anything by mouth to an unconscious

person. Obtain medical aid immediately.[1]

Storage and Incompatibility

Proper storage of 4-Mercaptopyridine is essential to maintain its integrity and prevent
hazardous reactions.

Storage Conditions:

Store in a tightly closed container.[1][3]

Keep in a cool, dry, and well-ventilated area.[1]

Some suppliers recommend long-term storage at 2-8°C.

Store locked up.[1]

Incompatible Materials:

e Strong oxidizing agents.[3]
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e Strong bases.[3]

Fire Fighting Measures

While 4-Mercaptopyridine is not flammable, it is important to be prepared for its involvement
in a fire.

Suitable Extinguishing Media:
e Water spray

e Carbon dioxide (CO2)

e Dry chemical

e Chemical foam|[3]

Hazardous Combustion Products:

Nitrogen oxides (NOX)

Carbon monoxide (CO)

Carbon dioxide (CO2)

Sulfur oxides|[3]
Firefighter Protection:
* Wear a self-contained breathing apparatus (SCBA) and full protective gear.[3]

Logical Workflow for Safe Handling of 4-
Mercaptopyridine

The following diagram illustrates the logical workflow for ensuring the safe handling of 4-
Mercaptopyridine, from initial hazard assessment to emergency response.
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Start: Handling 4-Mercaptopyridine

Hazard Identification
- Skin Irritant (H315)
- Eye Irritant (H319)
- Respiratory Irritant (H335)

:

Risk Assessment
- Evaluate quantity and procedure
- Identify potential exposure scenarios

:

Implement Control Measures

Primary Tertiary

Engineering Controls Administrative Controls FEIEIE] Firggaft"éttl;/%iqullgrsent (FIFS)
- Chemical Fume Hood - Standard Operating Procedures (SOPs) - Nitrile Glg\?es
- Proper Ventilation - Training - Lab Coat

Safe Handling and Storage
> - Use in designated areas <

- Store in a cool, dry, well-ventilated place
- Keep container tightly closed

Emergency Preparedness

If Spill If Exposure

Spill Response First Aid Measures
- Evacuate and alert others - Eye Wash
- Use spill kit - Safety Shower
- Decontaminate - Seek medical attention

T
|
:Contaminated mate|

Waste Disposal
- Collect in labeled, sealed container
- Dispose as hazardous waste

End: Procedure Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [4-Mercaptopyridine: A Comprehensive Technical Guide
to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b010438#safety-and-handling-precautions-for-4-
mercaptopyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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